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Technical Overview of Octyl Octanoate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octyl octanoate

CAS No.: 2306-88-9

Cat. No.: S566001

Property Value

CAS Registry Number 2306-88-9 [1] [2] [3]

Molecular Formula C16H3202 [1] [2] [3]

Average Molecular Weight 256.424 g/mol [1] [2]

Physical State Colorless clear liquid [1] [4]

Odor Description Coconut, oily, fruity [1] [4]

Melting Point -18.0 °Cto-17.0 °C [1] [2]

Boiling Point 306.0 °C to 307.0 °C @ 760 mmHg [1] [2]
Flash Point 139.4 °C (283.0 °F) [1] [4]

LogP (olw) 6.899 (estimated) [1] [2]

Water Solubility 0.060 mg/L @ 25 °C (estimated) [1] [2]
Specific Gravity 0.859 @ 25 °C [1] [4]

Refractive Index 1.435 @ 20 °C [1] [4]
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Property Value
Use Level in Fragrance Up to 6.0% [1]
Regulatory Status FEMA 2811 (Flavor & Extract Manufacturers Association) [1] [2]

Key Experimental Protocols

Synthesis via Lipase-Catalyzed Esterification

This enzymatic method provides a selective and efficient alternative to traditional chemical synthesis [5].

Protocol Step Detailed Description

Biocatalyst Lipase from Rhizopus arrhizus, applied as lipase-bearing dead mycelia

Screening & Prep (LBDM), showed highest activity. The mycelia itself acts as the immobilization
support [5].

Reaction Setup Incubate 250 I.U. of LBDM biocatalyst with 850 mM octanoic acid (acyl donor)

and 750 mM octanol (substrate) in n-hexane [5].

Optimized Temperature: 35°C; Moisture Content: 3%; Agitation Speed: 150 RPM [5].
Conditions

Analysis & Product analyzed by HPLC with a C-18 column. Mobile phase: 60:40
Quantification Methanol:Acetonitrile; Flow rate: 1.0 mL/min; Detection: Amax 210 nm.

Quantification via calibration curve (2-200 ppm, R2 0.9967) [5].

Activity One acylation unit is defined as the amount of enzyme that synthesizes one
Calculation micromole of octyl octanoate per minute (umol L=* min—?) under the given
conditions [5].

Analytical Quantification via GC-MS
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A sensitive method was developed for analyzing octanoate (a hydrolysis product of octyl octanoate)

enrichment in plasma using stable isotope tracers [6].

Protocol Step Detailed Description

Sample 100 pL of plasma is mixed with 200 pL of 3M acetyl chloride in isobutanol

Derivatization (derivatization agent) in a GC vial [6].

Incubation Samples are incubated at 90°C for 60 minutes to form the octanoate isobutyl ester
[6].

Extraction After cooling, 250 pL of chloroform is added. The mixture is vortexed for 1 minute
and centrifuged. The lower organic layer containing the derivative is used for
analysis [6].

GC-MS Analysis  Analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). The less
volatile isobutyl ester derivative reduces analyte loss and improves the Lower Limit
of Quantification (LLOQ) to 0.43 pM [6].

Calibration A calibration curve is established using known enrichments of stable isotope-
labeled octanoate to ensure precision and linearity (R2 > 0.99) [6].

Pharmacological Research on 4-Octyl Itaconate

Note on Compound Distinction: 4-Octyl Itaconate (4-OI) is a distinct and pharmacologically active
derivative of itaconic acid. It is not the same compound as the simple ester octyl octanoate, but is relevant

due to its naming and significant research interest.

4-0OI is a cell-permeable derivative of the endogenous immune metabolite itaconate. It exerts potent anti-
inflammatory and anti-oxidant effects, showing therapeutic potential in models of sepsis and other

inflammatory diseases [7] [8]. Its core mechanism involves alkylating cysteine residues on key proteins.

The following diagram illustrates the primary anti-inflammatory mechanisms of 4-OI in macrophages:
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Key Molecular Targets and Implications

e GAPDH and Aerobic Glycolysis: 4-Ol directly alkylates Cysteine 22 on the glycolytic enzyme
GAPDH, inhibiting its activity [8]. This blocks the Warburg-like aerobic glycolysis that pro-
inflammatory macrophages rely on, thereby reducing the production of inflammatory cytokines like IL-
1B [8].

o KEAP1/Nrf2 Axis: 4-Ol alkylates KEAP1, leading to the activation of the transcription factor Nrf2.
This initiates a powerful antioxidant response, protecting cells from oxidative stress [8].

e STING Pathway: 4-Ol alkylates Cysteine 91 on the immune adaptor protein STING, inhibiting its
palmitoylation and activation [9]. This suppresses the production of type | interferons and pro-
inflammatory cytokines, providing a mechanism for its beneficial effects in sepsis [7] [9].

e Hub Genes in Sepsis: A network pharmacology study identified eight hub genes (MMP9, MMP2,
SIRT1, PPARA, PTPRC, NOS3, TLR2, HSP90AA1) through which 4-Ol may combat sepsis by
regulating inflammatory imbalance, immunosuppression, and oxidative stress [7].
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Conclusion

Octyl octanoate serves as a safe fragrance agent, while its namesake, 4-octyl itaconate, is a promising
therapeutic metabolite derivative. The experimental protocols for its synthesis and analysis, along with the
elucidation of its multi-target anti-inflammatory mechanisms, provide a robust foundation for further

scientific and drug development endeavors.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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